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Market Context and Key Properties

POE (Polyoxyethylene) Coco Amine functions as a non-ionic surfactant in agricultural settings, primarily as

an activator adjuvant [1]. Its main role is to enhance the performance of pesticides, herbicides, and

fungicides.

Market Growth and Drivers: The agricultural adjuvant market, where POE Coco Amine plays a role, is

experiencing steady growth, driven by the demand for sustainable and efficient farming inputs [1] [2]. Key

quantitative data is summarized in the table below.

Aspect Market Data

Global Agricultural Adjuvant Market Value (2025) USD 4.0 billion [1]

Projected Market Value (2035) USD 7.1 billion [1]

Forecast CAGR (2025-2035) 6% [1]

Projected CAGR (2024-2029) 5.7% [2]

Leading Application Segment (2025) Herbicide Adjuvants (38% market share) [1]

Leading Product Type Segment Activator Adjuvants [1] [2]
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Key Functional Properties: POE Coco Amine improves agrochemical application through several

mechanisms [3]:

Wetting and Spreading: Lowers surface tension, allowing spray droplets to spread evenly and cover
more of the plant surface.

Emulsification: Helps mix oil-based pesticides with water for uniform spraying.
Dispersing: Prevents active ingredients from clumping, ensuring consistent application.

Foaming: Can help indicate treated areas during application.

A primary driver for its use is its origin from coconut oil, making it a bio-based and biodegradable

alternative to synthetic surfactants, aligning with stricter environmental regulations and sustainability goals

[3] [4].

Application and Formulation Guidance

While specific experimental protocols for POE Coco Amine are not available in the search results, the

following general guidelines can be derived from its known properties and standard agricultural practices.

The workflow for developing and testing a formulation is illustrated below.
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Define Target & Formulation

Compatibility Testing

 Ensures stability and
no precipitation

Determine Dosage

 Typical range:
0.1% - 1.0% v/v

Prepare Tank Mix

 Add to water first,
then mix with pesticide

Field Application

 Use standard spray equipment

Efficacy & Phytotoxicity Assessment

 Key performance metrics

Click to download full resolution via product page

Workflow for Adjuvant Formulation Development

Formulation and Integration:

Role in Formulations: It is categorized as an activator adjuvant, specifically enhancing the

absorption and penetration of the pesticide active ingredient [1] [2].
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Dosage Considerations: The optimal dosage of POE Coco Amine must be determined

experimentally for each specific pesticide formulation and target crop. It is typically used in a range of
0.1% to 1.0% by volume in the final spray tank mixture. Always consult the product label and

conduct small-scale tests.
Compatibility: It is crucial to perform a "jar test" for compatibility before full-scale application. Mix

the intended adjuvant, pesticide, and water in a small jar to check for precipitation, gel formation, or
separation [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact
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